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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1147697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Methomyl-d3 in

various organic solvents. Given that the isotopic labeling with deuterium is not expected to

significantly alter the physicochemical property of solubility, this document leverages the

available quantitative data for its non-deuterated analogue, Methomyl, as a reliable proxy. The

information herein is intended to support research, analytical method development, and

formulation studies.

Core Findings: Solubility Data
The solubility of a compound is a critical parameter in a multitude of scientific applications, from

designing effective extraction and purification protocols to developing stable formulations.

While specific quantitative data for Methomyl-d3 is sparse, with sources describing it as

"slightly soluble" in chloroform and methanol, extensive data for the parent compound,

Methomyl, offers valuable insights.[1] The following table summarizes the quantitative solubility

of Methomyl in a range of organic solvents at or around 25°C.
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Organic Solvent
Solubility ( g/100 g
solvent)

Solubility (g/L)

Methanol 100[1][2] 1000[3][4]

Acetone 73[2] 720[3]

Ethanol 42[1][2] 420[3]

Isopropanol 22[1][2] 220[3]

Toluene 3[1] 30[3]

Dichloromethane >25 -

Acetonitrile >25 -

Dimethylformamide >25 -

Ethyl acetate - 77.4

n-heptane 0.097 -

1-Octanol 24.0 -

o-xylene 9.58 -

Note: Data is for Methomyl and is presented as a close approximation for Methomyl-d3.

Solubility values can be temperature-dependent.

Experimental Protocol for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure.

Standardized guidelines, such as the OECD Guideline 105 and EPA OPPTS 830.7840, provide

robust methodologies to ensure accuracy and reproducibility.[5][6] The "shake-flask" method is

a commonly employed technique for substances with solubility above 10⁻² g/L and is detailed

below.

Objective: To determine the saturation concentration of Methomyl-d3 in a specific organic

solvent at a controlled temperature.

Materials:
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Methomyl-d3 (analytical standard)

Selected organic solvent (HPLC grade or equivalent)

Volumetric flasks

Thermostatically controlled shaker or water bath

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or other appropriate analytical instrumentation.

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Methomyl-d3 to a

volumetric flask containing the chosen organic solvent. The excess solid should be clearly

visible.

Equilibration: Seal the flask and place it in a thermostatically controlled shaker set to a

constant temperature (e.g., 25°C). Agitate the mixture for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, allow the solution to stand at the same constant

temperature to permit the undissolved solid to settle. Centrifugation at the same temperature

can be employed to facilitate this separation.

Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a syringe. It is

crucial to avoid disturbing the sediment.

Filtration: Pass the collected aliquot through a chemically inert syringe filter to remove any

remaining undissolved microparticles.
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Dilution: Accurately dilute the filtered, saturated solution with the same organic solvent to a

concentration that falls within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method, such as

HPLC. The concentration of Methomyl-d3 is determined by comparing the analytical

response to a calibration curve prepared from standards of known concentrations.

Calculation: Calculate the solubility by taking into account the dilution factor. The experiment

should be repeated to ensure the results are reproducible.

Workflow and Process Visualization
To further elucidate the experimental process, the following diagrams illustrate the logical flow

of the solubility determination protocol.

Preparation Equilibration Phase Separation Analysis

Start Add excess Methomyl-d3 to solvent Agitate at constant temperature Centrifuge/Settle Filter supernatant Dilute sample Analyze by HPLC Calculate solubility End

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Methomyl-d3 using the shake-flask method.

This guide provides essential data and methodologies to aid researchers in their work with

Methomyl-d3. The provided solubility information, based on its non-deuterated counterpart,

serves as a robust starting point for experimental design, while the detailed protocol offers a

standardized approach to generating precise solubility data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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